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Compound of Interest

Compound Name: A 419259 trihydrochloride

Cat. No.: B10762261

For Researchers, Scientists, and Drug Development Professionals

Introduction

A 419259 trihydrochloride is a potent and selective second-generation pyrrolopyrimidine
inhibitor of the Src family of non-receptor tyrosine kinases (SFKs).[1] It demonstrates significant
inhibitory activity against key SFKs including Src, Lck, Lyn, and Hck, playing a critical role in
modulating cellular signaling pathways involved in proliferation, differentiation, survival, and
motility.[1][2][3][4] This document provides detailed protocols for the preparation, storage, and
handling of A 419259 trihydrochloride stock solutions to ensure experimental reproducibility
and integrity.

Physicochemical and Biological Properties

A summary of the key properties of A 419259 trihydrochloride is presented below.
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Property Value Reference
Synonyms RK-20449 trihydrochloride [2]
Molecular Formula C29H34N6O - 3HCI [2][5]
Molecular Weight 592.01 g/mol [31[5]
CAS Number 1435934-25-0 [21[3][5]
Appearance Crystalline solid; white to beige oll6]
powder
Purity >95-98% (by HPLC) [21(3][5][6]
Inhibitory Activity
A 419259 trihydrochloride exhibits potent inhibition of several Src family kinases.
Kinase Target ICs0 (NM) Reference
Hck 0.43 [3][5]
Lck <3 [11[7]
Lyn <3 [11[7]
Src 9 [11[7]
c-Abl 3000 [2]
PKC >33,000 [2]

Solubility Data

The solubility of A 419259 trihydrochloride in common laboratory solvents is crucial for
preparing accurate stock solutions.
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Maximum
Solvent . Notes Reference
Concentration

Water 100 mM (59.2 mg/mL)  Clear solution [31[5]

May require ultrasonic
and warming. Use

DMSO 20 mM (11.84 mg/mL)  newly opened, [3][5]18]
anhydrous DMSO as

it is hygroscopic.

Methanol 1.4 mg/mL - [2]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of A 419259
trihydrochloride in dimethyl sulfoxide (DMSO).

Materials:

A 419259 trihydrochloride powder

Anhydrous/molecular sieve-dried DMSO

Sterile, amber microcentrifuge tubes

Calibrated precision balance

Vortex mixer and/or sonicator

Procedure:

» Equilibrate to Room Temperature: Before opening, allow the vial of A 419259
trihydrochloride powder to equilibrate to room temperature for at least 20-30 minutes. This
prevents the condensation of moisture, which can affect compound stability and solubility.[9]
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o Weigh the Compound: Accurately weigh the desired amount of powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh 5.92 mg of A 419259 trihydrochloride
(Molecular Weight = 592.01 g/mol ).

e Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the powder. For a 10
mM solution with 5.92 mg of the compound, add 1 mL of DMSO.

o Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly. If necessary, use a
sonicator or gentle warming (not exceeding 50°C) to ensure the compound is completely
dissolved.[10] Visually inspect the solution for any undissolved particulates.

» Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile, amber
microcentrifuge tubes. This minimizes freeze-thaw cycles and protects the compound from
light.[9][10]

o Storage: Store the DMSO stock solution aliquots at -20°C for short-term storage (up to 1
month) or at -80°C for long-term storage (up to 6 months).[7]

Preparation of Working Solutions

For cell-based assays, the high-concentration DMSO stock solution must be diluted to the final
working concentration in the appropriate aqueous buffer or cell culture medium.

Important Considerations:

e Precipitation: A 419259 trihydrochloride, like many small molecules dissolved in DMSO,
may precipitate when diluted into aqueous solutions. To mitigate this, it is recommended to
perform serial dilutions in your aqueous buffer or medium.[11]

o DMSO Toxicity: The final concentration of DMSO in cell culture should be kept low, typically
below 0.5%, to avoid cytotoxic effects. It is crucial to include a vehicle control (medium with
the same final DMSO concentration) in all experiments.[12]

Example Dilution for a 10 uM Working Solution:

e Thaw a single-use aliquot of the 10 mM A 419259 trihydrochloride DMSO stock solution.
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o Prepare an intermediate dilution by adding 1 pL of the 10 mM stock solution to 99 pL of cell
culture medium. This results in a 100 uM intermediate solution with 1% DMSO.

e Add 100 pL of this 100 uM intermediate solution to 900 pL of cell culture medium to achieve
a final concentration of 10 uM. The final DMSO concentration will be 0.1%.

» Prepare working solutions fresh for each experiment and use them immediately for best
results.

Stability and Storage Recommendations

Proper storage is critical to maintain the integrity of A 419259 trihydrochloride.

Storage ) ..
Form Duration Conditions Reference
Temperature
Desiccate to
Solid (Powder) -20°C > 4 years prevent [2][13]
hydration.
Aliquot to avoid
DMSO Stock
) -20°C Up to 1 month repeated freeze- [7]
Solution
thaw cycles.
Aliquot to avoid
DMSO Stock
) -80°C Up to 6 months repeated freeze- [7]
Solution
thaw cycles.
Aqueous Prepare fresh for
) N/A Unstable [13]
Solutions each use.

Visualizing the Mechanism of Action
A 419259 Trihydrochloride Inhibition of Src Family
Kinase Signaling

A 419259 trihydrochloride acts as an ATP-competitive inhibitor of Src family kinases. By
blocking the kinase activity of proteins like Src, Lck, and Lyn, it prevents the phosphorylation of
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downstream substrates, thereby inhibiting signaling pathways that promote cell proliferation
and survival, and can lead to the induction of apoptosis.[1][14]
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Caption: A 419259 inhibits Src family kinases, blocking downstream signaling.

Experimental Workflow for Stock Solution Preparation

The following diagram outlines the general workflow for preparing A 419259 trihydrochloride
stock and working solutions.
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Caption: Workflow for preparing A 419259 trihydrochloride solutions.

© 2025 BenchChem. All rights reserved. 7/9

Tech Support


https://www.benchchem.com/product/b10762261?utm_src=pdf-body-img
https://www.benchchem.com/product/b10762261?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10762261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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